sodium 1-cyano-3-ethoxy-3-oxoprop-1-en-2-olate
Description
Safety and Hazards
Sodium 1-cyano-3-ethoxy-3-oxoprop-1-en-2-olate is intended for research and development use by, or directly under the supervision of, a technically qualified individual . It is not intended for use in humans or animals for clinical diagnosis or treatment . More detailed safety and hazard information should be available in the compound’s Material Safety Data Sheet (MSDS).
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for sodium 1-cyano-3-ethoxy-3-oxoprop-1-en-2-olate involves the reaction of ethyl cyanoacetate with ethyl acetoacetate in the presence of sodium ethoxide to form sodium 1-cyano-3-ethoxy-3-oxoprop-1-en-2-olate.", "Starting Materials": [ "Ethyl cyanoacetate", "Ethyl acetoacetate", "Sodium ethoxide" ], "Reaction": [ "Step 1: Dissolve ethyl cyanoacetate and ethyl acetoacetate in ethanol.", "Step 2: Add sodium ethoxide to the solution and stir for several hours at room temperature.", "Step 3: Filter the resulting precipitate and wash with ethanol.", "Step 4: Dry the product under vacuum to obtain sodium 1-cyano-3-ethoxy-3-oxoprop-1-en-2-olate." ] } | |
CAS RN |
1553928-48-5 |
Product Name |
sodium 1-cyano-3-ethoxy-3-oxoprop-1-en-2-olate |
Molecular Formula |
C6H6NNaO3 |
Molecular Weight |
163.1 |
Purity |
93 |
Origin of Product |
United States |
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